Cas no 908573-96-6 (L-Tyrosine, N-methylglycyl-)

• Product Name: L-Tyrosine, N-methylglycyl-
• CAS No: 908573-96-6
• MF: C₁₂H₁₆N₂O₄
• MW: 252.266443252563
• CID: 6401762
• PubChem ID: 61160391
• Update Time: 2025-06-09

L-Tyrosine, N-methylglycyl- Chemical and Physical Properties

Names and Identifiers

• (2S)-3-(4-hydroxyphenyl)-2-[2-(methylamino)acetamido]propanoic acid
• AKOS010406596
• 908573-96-6
• EN300-7431290
• L-Tyrosine, N-methylglycyl-

• Inchi： 1S/C12H16N2O4/c1-13-7-11(16)14-10(12(17)18)6-8-2-4-9(15)5-3-8/h2-5,10,13,15H,6-7H2,1H3,(H,14,16)(H,17,18)/t10-/m0/s1
• InChI Key： OFQBUYCNKOWNQC-JTQLQIEISA-N
• SMILES： C(O)(=O)[C@H](CC1=CC=C(O)C=C1)NC(=O)CNC

Computed Properties

• Exact Mass: 252.11100700g/mol
• Monoisotopic Mass: 252.11100700g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 288
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.9
• Topological Polar Surface Area: 98.7Ų

Experimental Properties

• Density: 1.284±0.06 g/cm3(Predicted)
• Melting Point: 232 °C
• Boiling Point: 546.4±50.0 °C(Predicted)
• pka: 3.00±0.10(Predicted)

Additional information on L-Tyrosine, N-methylglycyl-

Professional Introduction to L-Tyrosine, N-methylglycyl- (CAS No. 908573-96-6)

L-Tyrosine, N-methylglycyl- (CAS No. 908573-96-6) is a specialized compound that has garnered significant attention in the field of pharmaceutical and biochemical research. This compound, characterized by its unique molecular structure, plays a crucial role in various biological processes and has potential applications in drug development and therapeutic interventions.

The molecular formula of L-Tyrosine, N-methylglycyl- is C₁₁H₁₅N₃O₄, and its CAS number 908573-96-6 distinctly identifies it in scientific literature. This compound is a derivative of L-tyrosine, an essential amino acid that is widely recognized for its involvement in the synthesis of neurotransmitters, hormones, and melanin. The addition of the N-methylglycyl group enhances its pharmacological properties, making it a valuable candidate for further research.

In recent years, there has been a surge in research focused on the neuroprotective and cognitive-enhancing effects of L-Tyrosine derivatives. Studies have demonstrated that L-Tyrosine, N-methylglycyl- can modulate the activity of key enzymes involved in neurotransmitter synthesis, such as tyrosine hydroxylase and dopamine β-hydroxylase. These enzymes are critical for the production of dopamine, norepinephrine, and epinephrine, which are essential for maintaining mood, attention, and stress response.

One of the most compelling aspects of L-Tyrosine, N-methylglycyl- is its potential to enhance cognitive function under stressful conditions. Preclinical studies have shown that this compound can improve performance on tasks requiring sustained attention and mental flexibility. The mechanism behind this effect is believed to be related to its ability to cross the blood-brain barrier and directly influence neurotransmitter levels in the brain.

The therapeutic potential of L-Tyrosine, N-methylglycyl- extends beyond cognitive enhancement. Research has also explored its role in mood regulation and stress management. By supporting the synthesis of neurotransmitters like dopamine and norepinephrine, this compound may help mitigate symptoms associated with depression and anxiety. Additionally, its effects on stress response systems suggest that it could be beneficial in managing conditions related to chronic stress.

In the realm of drug development, L-Tyrosine, N-methylglycyl- serves as a valuable scaffold for designing novel therapeutic agents. Its unique structure allows for modifications that can enhance specific pharmacological properties. For instance, researchers have investigated derivatives of this compound that exhibit improved bioavailability or targeted delivery to specific brain regions. These advancements hold promise for developing more effective treatments for neurological disorders.

The synthesis of L-Tyrosine, N-methylglycyl- involves sophisticated chemical methodologies that ensure high purity and yield. Industrial-scale production requires stringent quality control measures to maintain consistency across batches. Advances in synthetic chemistry have enabled more efficient production processes, making this compound more accessible for research and commercial applications.

The safety profile of L-Tyrosine, N-methylglycyl- has been thoroughly evaluated through preclinical studies. These studies have demonstrated that the compound is well-tolerated at various doses when administered orally or intraperitoneally. However, further research is needed to fully understand its long-term effects and potential side interactions with other medications.

The future direction of research on L-Tyrosine, N-methylglycyl- is promising. Ongoing studies aim to elucidate its mechanisms of action at a molecular level and explore new therapeutic applications. Collaborative efforts between academia and industry are expected to accelerate the translation of these findings into clinical trials and eventual therapeutic use.

In conclusion, L-Tyrosine, N-methylglycyl- (CAS No. 908573-96-6) is a compound with significant potential in pharmaceutical research and development. Its ability to modulate neurotransmitter synthesis and enhance cognitive function makes it a compelling candidate for treating neurological disorders and improving mental health outcomes.